Cas no 401811-79-8 (1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 6-METHOXY-)
401811-79-8 structure
Product Name:1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 6-METHOXY-
CAS No:401811-79-8
MF:C9H8O5
MW:196.156823158264
CID:3187000
PubChem ID:21936063
Update Time:2025-04-21
1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 6-METHOXY- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 6-METHOXY-
- DB-186384
- SCHEMBL5216404
- MFCD27950411
- 6-methoxy-1,3-benzodioxole-4-carboxylic acid
- 6-methoxybenzo[d][1,3]dioxole-4-carboxylicacid
- DTXSID401255533
- 401811-79-8
- SY309806
- 6-methoxybenzo[d][1,3]dioxole-4-carboxylic acid
-
- Inchi: 1S/C9H8O5/c1-12-5-2-6(9(10)11)8-7(3-5)13-4-14-8/h2-3H,4H2,1H3,(H,10,11)
- InChI Key: KCKXXMOVAZNRFS-UHFFFAOYSA-N
- SMILES: O1COC2C=C(C=C(C(=O)O)C1=2)OC
Computed Properties
- Exact Mass: 196.03717335Da
- Monoisotopic Mass: 196.03717335Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 65Ų
1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 6-METHOXY- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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